Cas no 23054-66-2 (N-(2-Hydroxypropyl)benzamide)

• Product Name: N-(2-Hydroxypropyl)benzamide
• CAS No: 23054-66-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00464672
• CID: 851265
• Update Time: 2025-05-21

N-(2-Hydroxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxypropyl)benzamide
• Benzamide, N-(2-hydroxypropyl)-
• tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate
• 1-Benzoylamino-2-propanol

• MDL： MFCD00464672
• Inchi： 1S/C10H13NO2/c1-8(12)7-11-10(13)9-5-3-2-4-6-9/h2-6,8,12H,7H2,1H3,(H,11,13)
• InChI Key： HVEKOIABBLJFPQ-UHFFFAOYSA-N
• SMILES： OC(C)CNC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.16800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 41.57000
• LogP: 1.87200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-(2-Hydroxypropyl)benzamide

N-(2-Hydroxypropyl)benzamide (CAS No. 23054-66-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(2-Hydroxypropyl)benzamide (CAS No. 23054-66-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzamide moiety linked to a 2-hydroxypropyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug development and chemical synthesis.

The molecular formula of N-(2-Hydroxypropyl)benzamide is C₉H₁₁NO₂, and its molecular weight is approximately 165.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in formulation and delivery strategies.

One of the key features of N-(2-Hydroxypropyl)benzamide is its ability to form hydrogen bonds due to the presence of the hydroxyl group. This property contributes to its stability and reactivity in various chemical reactions. Additionally, the amide bond in the benzamide moiety provides additional stability and can influence the compound's interactions with biological targets.

In recent years, N-(2-Hydroxypropyl)benzamide has been studied for its potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammatory conditions. A study published in the Journal of Medicinal Chemistry demonstrated that N-(2-Hydroxypropyl)benzamide can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

Beyond its anti-inflammatory effects, N-(2-Hydroxypropyl)benzamide has also been investigated for its potential as a drug delivery agent. The hydroxyl group can be functionalized to enhance the solubility and bioavailability of other therapeutic molecules. For example, conjugation with hydrophilic polymers can improve the water solubility of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

In the context of drug discovery, N-(2-Hydroxypropyl)benzamide serves as a valuable scaffold for the design and synthesis of novel compounds with enhanced biological activities. Chemists have explored various modifications to the benzamide core to optimize pharmacological properties such as potency, selectivity, and metabolic stability. These efforts have led to the development of several derivatives with improved therapeutic profiles.

The safety profile of N-(2-Hydroxypropyl)benzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, as with any new drug candidate, comprehensive safety evaluations are essential to ensure its safe use in humans.

In conclusion, N-(2-Hydroxypropyl)benzamide (CAS No. 23054-66-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for various therapeutic applications, including anti-inflammatory treatments and drug delivery systems. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.